Cas no 585537-17-3 (3-(3-Chlorophenyl)-7-hydroxy-5-methoxy-4H-1-benzopyran-4-one)

• Product name: 3-(3-Chlorophenyl)-7-hydroxy-5-methoxy-4H-1-benzopyran-4-one
• CAS No: 585537-17-3
• MF: C₁₆H₁₁O₄Cl
• MW: 302.709
• CID: 2833623
• PubChem ID: 71440734

3-(3-Chlorophenyl)-7-hydroxy-5-methoxy-4H-1-benzopyran-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chlorophenyl)-7-hydroxy-5-methoxy-4H-chromen-4-one
• 585537-17-3
• 3-(3-Chlorophenyl)-7-hydroxy-5-methoxy-4H-1-benzopyran-4-one
• DTXSID30849702

• Inchi： InChI=1S/C16H11ClO4/c1-20-13-6-11(18)7-14-15(13)16(19)12(8-21-14)9-3-2-4-10(17)5-9/h2-8,18H,1H3
• InChI Key： DWEHRAGRBBELSS-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 302.0345865Da
• Monoisotopic Mass: 302.0345865Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.8Ų